Cas no 138647-49-1 (tert-butyl 4-(trifluoromethanesulfonyloxy)-1,2,3,6-tetrahydropyridine-1-carboxylate)

• Product Name: tert-butyl 4-(trifluoromethanesulfonyloxy)-1,2,3,6-tetrahydropyridine-1-carboxylate
• CAS No: 138647-49-1
• MF: C₁₁H₁₆F₃NO₅S
• MW: 331.308652877808
• MDL: MFCD09997858
• CID: 64552
• PubChem ID: 10991161
• Update Time: 2025-04-18

tert-butyl 4-(trifluoromethanesulfonyloxy)-1,2,3,6-tetrahydropyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(((trifluoromethyl)sulfonyl)oxy)-5,6-dihydropyridine-1(2H)-carboxylate
• 1-(tert-Butoxycarbonyl)-1,2,3,6-tetrahydropyridin-4-yl trifluoromethanesulfonate
• 1(2H)-PYRIDINECARBOXYLIC ACID, 3,6-DIHYDRO-4-[[(TRIFLUOROMETHYL)SULFONYL]OXY]-, 1,1-DIMETHYLETHYL ESTER
• 1-(tert-Butoxycarbonyl)-1,2,3,6-tetrahydropyridin-4-yl-trifluoromethanesulfonate
• 1-(tertbutoxycarbonyl)-1,2,3,6-tetrahydropyridin-4-yltrifluoromethanesulfonate
• tert-butyl 4-(trifluoromethylsulfonyloxy)-3,6-dihydro-2H-pyridine-1-carboxylate
• tert-Butyl 4-[(trifluoromethyl)sulfonyloxy]-5,6-dihydropyridine-1(2h)-carboxylate
• N-Boc-4-Trifluoromethanesulfonyloxy-3,6-dihydro-2H-pyridine
• tert-butyl 4-(trifluoromethylsulfonyloxy)-5,6-dihydropyridine-1(2H)-carboxylate
• 1(2H)-Pyridinecarboxyl
• 4-Trifluoromethanesulfonyloxy-3,6-dihydro-2H-pyridine-1-carboxylic acid tert-butyl ester
• tert-butyl 4-(trifluoromethanesulfonyloxy)-1,2,3,6-tetrahydropyridine-1-carboxylate
• 4-{[(Trifluoromethyl)sulfonyl]oxy}-3,6-dihydropyridine-1(2H)carboxylic acid tert-butyl ester
• tert-butyl 4-{[(trifluoromethyl)sulfonyl]oxy}-1,2,3,6-tetra hydro-1-pyridine-carboxylate
• AC-24257
• tert-butyl 4-{[(trifluoromethyl)sulfonyl]oxy}-1,2,3,6-tetrahydro-1-pyridinecarboxylate
• tert-Butyl 4-{[(trifluoromethyl)sulfonyl]oxy}-5,6-dihydropyridine-1(2H)-carboxylate
• 1-tert-butoxycarbonyl-4-trifluoromethanesulfonyloxy-1,2,3,6-tetrahydropyridine
• 3,6-Dihydro-4-[[(trifluoromethyl)sulfonyl]oxy]-1(2 H)-pyridinecarboxylic acid 1,1-dimethylethyl ester
• tert-butyl 1,2,3,6-tetrahydro-4-[(trifluoromethyl)sulfonyloxy]pyridine-1-carboxylate
• 1(2H)-Pyridinecarboxylicacid, 3,6-dihydro-4-[[(trifluoromethyl)sulfonyl]oxy]-, 1,1-dimethylethyl ester
• tert-butyl 4-(((trifluoromethyl)sulfonyl)oxy)-3,6-dihydro-1(2H)-pyridinecarboxylate
• trifluoromethanesulfonic acid[1-tert-butoxycarbonyl-(1,2,3,6-tetrahydropyridin-4-yl)]ester
• AM20080286
• SCHEMBL212403
• 1-(t-butoxycarbonyl)-4-(trifluoromethyl sulfonyloxy)-1,2,3,6-tetrahydropyridine
• tert-butyl 4-{[(trifluoromethyl)sulfonyl]oxy}-3,6-dihydro-1 (2h)-pyridine carboxylate
• 1-Boc-1,2,3,6-tetrahydropyridin-4-yl-trifluoromethanesulfonate
• 1-boc-4-trifluoromethylsulfonyloxy-3,4-didehydropiperidine
• tert-butyl 4-[(trifluoromethyl)sulfonyl]oxy-3,6-dihydropyridine-1(2H)-carboxylate
• DTXSID90451067
• 1-t-butoxycarbonyl-4-trifluoromethanesulfonyloxy-1,2,3,6-tetrahydropyridine
• 3,6-dihydro-4-[[(trifluoromethyl)-sulfonyl]oxy]1(2 H)-pyridinecarboxylic acid 1,1-dimethylethyl ester
• 1-tert-butoxycarbonyl-4-trifluoromethanesulfonyloxy-1,2,5,6-tetrahydropyridine
• AKOS005762919
• tert-butyl 4-{[(trifluoromethyl)sulfonyl]oxy}-3,6-dihydropyridine-1(2H)-carboxylate
• MFCD09997858
• 1-boc-1,2,3,6-tetrahydro-4-[(trifluoromethyl)-sulfonyloxy]pyridine
• t-butyl 4-(trifluoromethylsulfonyloxy)-5,6-dihydropyridine-1(2H)-carboxylate
• tert-butyl 4-{[(trifluoromethyl)sulfonyl]oxy}-3,6-dihydropyridine-1(2 H)-carboxylate
• t-butyl 4-{[(trifluoromethyl)sulfonyl]oxy}-3,6-dihydropyridine-1(2H)-carboxylate
• 1-tert-butyloxycarbonyl-4-trifluoromethylsulfonyloxy-1,2,5,6-tetrahydropyridine
• tert-Butyl 4-{[(trifluoromethyl)sulfonyl]oxy}-3,6-dihydropyridine -1(2H)-carboxylate
• tert-butyl 4{[(trifluoromethyl)sulfonyl]oxy}-1,2,3,6-tetrahydro-1-pyridinecarboxylate
• A26883
• n-boc-4-(trifluoromethanesulfonyloxy)-1,2,3,6-tetrahydropyridine
• 1-Boc-1,2,3,6-tetrahydro-4-[(trifluoromethyl)sulfonyloxy]pyridine
• AS-813/40188733
• 4-Trifluoromethanesulfonyloxy-3,6-dihydro-2H-pyridine-l-carboxylic acid tert-butyl ester
• J-503636
• C11H16F3NO5S
• 4-trifluoromethylsulfonyloxy-3,6-dihydro-2H-pyridine-1-carboxylic acid tert.-butyl ester
• tert-butyl 4-{[(trifluoromethyl)sulfonyl]oxy}-1,2,3,6-tetra-hydro-1-pyridinecarboxylate
• CS-W019633
• tert-butyl 4 {[(trifluoromethyl)sulfonyl]oxy}-1,2,3,6-tetrahydro-1-pyridinecarboxylate
• Tert-butyl 4-(trifluoromethylsulfonyloxy)-5,6-dihydropyridin-1(2H)-carboxylate
• tert-butyl 4-[(trifluoromethane)sulfonyloxy]-1,2,3,6-tetrahydropyridine-1-carboxylate
• tert-butyl 1,2,3,6-tetrahydro-4-(trifluoromethylsulphonyloxy)-pyridine-1-carboxylate
• tert-butyl 4-{[(trifluoromethyl) sulfonyl]oxy}-3,6-dihydro-1 (2H)-pyridine carboxylate
• 1-(tert-Butoxycarbonyl)-1,2,3,6-tetrahydropyridin-4-yltrifluoromethanesulfonate
• 3,6-Dihydro-4[[(trifluoromethyl)sulfonyl]oxy]-1(2H)pyridinecarboxylic acid 1,1-dimethylethyl ester
• tert-butyl 4-(trifluoromethanesulfonyloxy)-3,6-dihydro-2H-pyridine-1-carboxylate
• SY017421
• 4-(trifluoromethanesulfonyloxy)-1-(tert-butoxycarbonyl)-1,2,5,6-tetrahydropyridine
• 4-trifluoromethane-sulfonyloxy-3,6-dihydro-2H-pyridine-1-carboxylic acid tert-butyl ester
• tert-butyl 4-trifluoromethylsulfonyloxy-3,6-dihydro-2H-pyridine-1-carboxylate
• Tert-butyl-4-{[(trifluoromethyl)sulfonyl]oxy}-3,6-dihydropyridine-1(2H)-carboxylate
• tert-butyl 4-{[(trifluoromethyl)sulfonyl]oxy}-1,2,3,6-tetrahydro-1-pyridine-carboxylate
• tert-butyl 4-{[(trifluoromethyl) sulfonyl]oxy}-1,2,3,6-tetra-hydro-1-pyridinecarboxylate
• tert-butyl 4-(trifluoromethylsulfonyloxy)-5,6-dihydropyridine-1(2H)-carboxylate;tert-Butyl 4-(((trifluoromethyl)sulfonyl)oxy)-5,6-dihydropyridine-1(2H)-carboxylate
• 4-Trifluoromethanesulfonyloxy-3,6-dihydro-2H-pyridine-1carboxylic acid tert-butyl ester
• Tert-Butyl 4-([(Trifluoromethyl)Sulfonyl]OXY}-1,2,3,6-Tetra-Hydro-1Pyridinecarboxylate
• 4-(trifluoromethanesulphonyloxy)-1-tert-butoxycarbonyl-1,2,3,6-tetrahydropyridine
• tert-butyl 4-{[(trifluoromethyl) sulfonyl]oxy}-1,2,3,6-tetrahydro-1-pyridinecarboxylate
• tert-butyl 4-{[(trifluoromethyl)-sulfonyl]oxy}-3,6-dihydropyridine-1(2h)-carboxylate
• tert-butyl 4-{[(trifluoromethyl)sulfonyl]oxy}-3,6-dihydro-1 (2h)-pyridinecarboxylate
• 4-trifluoro methanesulfonyloxy-3,6-dihydro-2H-pyridine-1-carboxylic acid tert-butyl ester
• 4-Trifluoromethanesulfonyloxy-3,6-dihydro-2H-pyridine-1 carboxylic acid tert-butyl ester
• t-butyl-1,2,3,6-tetrahydro-4-(trifluoromethylsulfonyloxy)-pyridine-1-carboxylate
• trifluoromethanesulfonic acid[1-tert-butoxycarbonyl-(1,2,3,6-tetrahydropyridin-4-yl)] ester
• 4-(trifluoromethanesulfonyloxy)-3,6-dihydro-2H-pyridine-1-carboxylic acid tert-butyl ester
• 1-(tert-butoxycarbonyl)-4-[(trifluoromethanesulfonyl)oxy]-1,2,3,6-tetrahydropyridine
• tert-butyl 4-trifluoromethylsulphonyloxy-3,6-dihydro-2H-pyridine-1-carboxylate
• 4-trifluoromethane sulfonyloxy-3,6-dihydro-2H-pyridine-1-carboxylic acid tert-butyl ester
• 138647-49-1
• 1,1-dimethylethyl 4-{[(trifluoromethyl)sulfonyl]oxy}-3,6-dihydro-1(2H)-pyridinecarboxylate
• 1,1-dimethylethyl 4-(trifluoromethanesulfonyloxy)-1,2,3,6-tetrahydropyridine-1-carboxylate
• 4-(trifluoromethylsulfonyloxy)-3,6-dihydro-2H-pyridine-1-carboxylic acid tert-butyl ester
• tert-butyl 4-(trifluoromethylsulfonyloxy)-3,6-dihydro-1(2H)-pyridinecarboxylate
• 1-BOC-4-(TRIFLUOROMETHANESULFONYLOXY)-3,6-DIHYDRO-2H-PYRIDINE
• 1-Boc-4-(trifluoromethylsulfonyloxy)-5,6-dihydro-2H-pyridine
• tert-butyl 4-{[(trifluoromethyl)sulfonyl]oxy}-3,6-dihydro-1(2H)-pyridine carboxylate
• 3,6-Dihydro-4-[[(trifluoromethyl)sulfonyl]oxy]-1(2H)-pyridinecarboxylic acid 1,1-dimethylethyl ester
• EN300-118350
• 1-t-butoxycarbonyl-4-trifluoromethylsulfonyloxy-1,2,3,6-tetrahydropyridine
• DH-0724
• tert-butyl 4-(trifluoromethylsul-fonyloxy)-5,6-dihydropyridine-1(2H)-carboxylate
• tert-Butyl 4-[(trifluoromethanesulfonyl)oxy]-3,6-dihydropyridine-1(2H)-carboxylate
• 1-t-Butoxycarbonyl-4-trifluoromethansulfonyloxy-1,2,3,6-tetrahydropyridine
• A807413
• 1-BOC-1,2,3,6-tetrahydropyridin-4-yl trifluoromethanesulfonate
• t-butyl 4-{[(trifluoromethyl)sulfonyl]oxy}-3,6dihydropyridine-1(2h)-carboxylate
• tert-butyl 4-{[(trifluoromethyl)sulfonyl]oxy}3,6-dihydro-1 (2H)-pyridinecarboxylate
• FT-0648131
• 1,1-dimethylethyl 4-(((trifluoromethyl)sulfonyl)oxy)-3,6-dihydropyridine-1(2H)-carboxylate
• 4-trifluoromethanesulfonyloxy-3,6-dihydro-2H-pyridine-1-carboxylic acid t-butyl ester
• PB13226
• tert-butyl 4-trifluoromethanesulfonyloxy-3,6-dihydro-2h-pyridine-1-carboxylate
• tert-butyl 4-{[(trifluoromethyl)sulfonyl]oxy}-3,6-dihydro-1(2H)-pyridinecarboxylate
• tert-butyl 4-{[(trifluoromethyl) sulfonyl]oxy}-3,6-dihydro-1(2H)-pyridine carboxylate
• Metoprololtartrate
• DB-012858

• MDL： MFCD09997858
• Inchi： 1S/C11H16F3NO5S/c1-10(2,3)19-9(16)15-6-4-8(5-7-15)20-21(17,18)11(12,13)14/h4H,5-7H2,1-3H3
• InChI Key： WUBVEMGCQRSBBT-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1=CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 331.07000
• Monoisotopic Mass: 331.07012827g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.3
• XLogP3: 2.3

Experimental Properties

• Color/Form: Solid
• Density: 1.4
• Melting Point: 27-28°C
• Boiling Point: 361.2°Cat760mmHg
• Flash Point: 172.3°C
• Refractive Index: 1.481
• PSA: 81.29000
• LogP: 3.39600

tert-butyl 4-(trifluoromethanesulfonyloxy)-1,2,3,6-tetrahydropyridine-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261; P264; P270; P271; P280; P301+P312; P302+P352; P304+P340; P305+P351+P338; P312; P322; P330; P332+P313; P337+P313; P362; P403+P233; P405; P501
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store long-term at -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Alkanesulfonic acids and derivatives